Cas no 154697-84-4 (Thieno[3,4-d]pyrimidine, 4-chloro-5,7-dihydro-2-methyl-, 6,6-dioxide)

Thieno[3,4-d]pyrimidine, 4-chloro-5,7-dihydro-2-methyl-, 6,6-dioxide structure
154697-84-4 structure
Product Name:Thieno[3,4-d]pyrimidine, 4-chloro-5,7-dihydro-2-methyl-, 6,6-dioxide
CAS No:154697-84-4
MF:C7H7ClN2O2S
MW:218.660679101944
CID:2779347
PubChem ID:10998501
Update Time:2025-04-21

Thieno[3,4-d]pyrimidine, 4-chloro-5,7-dihydro-2-methyl-, 6,6-dioxide Chemical and Physical Properties

Names and Identifiers

    • DTXSID30451309
    • 154697-84-4
    • Thieno[3,4-d]pyrimidine, 4-chloro-5,7-dihydro-2-methyl-, 6,6-dioxide
    • Inchi: 1S/C7H7ClN2O2S/c1-4-9-6-3-13(11,12)2-5(6)7(8)10-4/h2-3H2,1H3
    • InChI Key: ROKJRWYBJIUPMM-UHFFFAOYSA-N
    • SMILES: ClC1C2=C(CS(C2)(=O)=O)N=C(C)N=1

Computed Properties

  • Exact Mass: 217.9916763Da
  • Monoisotopic Mass: 217.9916763Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 68.3Ų

Thieno[3,4-d]pyrimidine, 4-chloro-5,7-dihydro-2-methyl-, 6,6-dioxide Related Literature

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